Cas no 1807189-81-6 (2-Chloromethyl-6-cyano-3-methoxyphenylacetic acid)

• Product Name: 2-Chloromethyl-6-cyano-3-methoxyphenylacetic acid
• CAS No: 1807189-81-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4980428
• Update Time: 2025-05-24

2-Chloromethyl-6-cyano-3-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-cyano-3-methoxyphenylacetic acid

• Inchi： 1S/C11H10ClNO3/c1-16-10-3-2-7(6-13)8(4-11(14)15)9(10)5-12/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： LCLMWICHJDKGDH-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C#N)C=1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-6-cyano-3-methoxyphenylacetic acid

2-Chloromethyl-6-cyano-3-methoxyphenylacetic Acid (CAS No. 1807189-81-6): A Comprehensive Overview

2-Chloromethyl-6-cyano-3-methoxyphenylacetic acid, also known by its CAS registry number 1807189-81-6, is a complex organic compound with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of phenylacetic acids, which are derivatives of phenylacetic acid, a naturally occurring compound with significant biological activity. The presence of multiple functional groups, including a chlorine atom, a cyano group, and a methoxy group, makes this compound highly versatile and valuable in research and development.

The chemical structure of 2-chloromethyl-6-cyano-3-methoxyphenylacetic acid is characterized by a benzene ring substituted with three distinct groups: a chloromethyl group at position 2, a cyano group at position 6, and a methoxy group at position 3. Additionally, the benzene ring is connected to an acetic acid moiety via a methylene group. This arrangement of substituents contributes to the compound's unique physical and chemical properties, including its solubility, reactivity, and biological activity.

Recent studies have highlighted the potential of 2-chloromethyl-6-cyano-3-methoxyphenylacetic acid in the field of medicinal chemistry. Researchers have explored its role as a lead compound for the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate key cellular pathways and interact with specific proteins makes it an attractive candidate for further investigation.

In terms of synthesis, 2-chloromethyl-6-cyano-3-methoxyphenylacetic acid can be prepared through a variety of organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring higher yields and better quality control.

The application of 2-chloromethyl-6-cyano-3-methoxyphenylacetic acid extends beyond medicinal chemistry. It has been utilized in material science as a precursor for the synthesis of advanced materials, such as polymers and nanoparticles. Its ability to form stable bonds with other molecules makes it ideal for creating materials with tailored properties for specific applications.

From an environmental perspective, understanding the fate and behavior of 2-chloromethyl-6-cyano-3-methoxyphenylacetic acid in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes biodegradation under certain conditions, but further research is needed to fully understand its environmental implications.

In conclusion, 2-chloromethyl-6-cyano-3-methoxyphenylacetic acid (CAS No. 1807189-81-6) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as an important molecule for future research and development efforts.